Cas no 687580-12-7 (10-(4-bromophenyl)-9-methyl-8-oxa-10,12-diazatricyclo7.3.1.0^{2,7}trideca-2,4,6-trien-11-one)

• Product Name: 10-(4-bromophenyl)-9-methyl-8-oxa-10,12-diazatricyclo7.3.1.0^{2,7}trideca-2,4,6-trien-11-one
• CAS No: 687580-12-7
• MF: C₁₇H₁₅BrN₂O₂
• MW: 359.217203378677
• CID: 6431337
• PubChem ID: 4461520
• Update Time: 2025-10-23

10-(4-bromophenyl)-9-methyl-8-oxa-10,12-diazatricyclo7.3.1.0^{2,7}trideca-2,4,6-trien-11-one Chemical and Physical Properties

Names and Identifiers

• 10-(4-bromophenyl)-9-methyl-8-oxa-10,12-diazatricyclo7.3.1.0^{2,7}trideca-2,4,6-trien-11-one
• F0920-5718
• 687580-12-7
• SR-01000093169
• 3-(4-bromophenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one
• AKOS022027330
• AKOS001759506
• EU-0023085
• Z2734815730
• 10-(4-bromophenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-trien-11-one
• 3-(4-bromophenyl)-2-methyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocin-4-one
• 10-(4-bromophenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2,4,6-trien-11-one
• SR-01000093169-1

• Inchi： 1S/C17H15BrN2O2/c1-17-10-14(13-4-2-3-5-15(13)22-17)19-16(21)20(17)12-8-6-11(18)7-9-12/h2-9,14H,10H2,1H3,(H,19,21)
• InChI Key： MUNYKKGQXDJTRI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(NC2C3C=CC=CC=3OC1(C)C2)=O

Computed Properties

• Exact Mass: 358.03169g/mol
• Monoisotopic Mass: 358.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.6Ų

Additional information on 10-(4-bromophenyl)-9-methyl-8-oxa-10,12-diazatricyclo7.3.1.0^{2,7}trideca-2,4,6-trien-11-one

Introduction to 10-(4-bromophenyl)-9-methyl-8-oxa-10,12-diazatricyclo7.3.1.0^2,7trideca-2,4,6-trien-11-one (CAS No. 687580-12-7)

The compound 10-(4-bromophenyl)-9-methyl-8-oxa-10,12-diazatricyclo7.3.1.0^2,7trideca-2,4,6-trien-11-one, identified by its CAS number 687580-12-7, represents a fascinating molecule with significant potential in the realm of medicinal chemistry and pharmacological research. This tricyclic structure, characterized by its complex heterocyclic framework and functional groups, has garnered attention due to its unique chemical properties and biological activities.

The molecular architecture of this compound features a tricyclic core with an oxygen atom incorporated into one of the rings, contributing to its overall stability and reactivity. The presence of a bromine substituent at the 4-position of the phenyl ring enhances its electrophilic nature, making it a valuable scaffold for further derivatization and functionalization. Additionally, the methyl group at the 9-position and the trienone system introduce additional layers of complexity, which can be exploited to modulate its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in tricyclic compounds due to their ability to interact with biological targets in unique ways. The rigid structure of these molecules often provides high binding affinity and selectivity, making them promising candidates for drug development. Specifically, the diazatricyclic system in this compound has been explored for its potential in inhibiting various enzymes and receptors involved in metabolic pathways and signal transduction.

One of the most compelling aspects of 10-(4-bromophenyl)-9-methyl-8-oxa-10,12-diazatricyclo7.3.1.0^2,7trideca-2,4,6-trien-11-one is its structural similarity to known bioactive molecules. Researchers have leveraged this similarity to design analogs with enhanced potency and reduced side effects. For instance, studies have shown that modifications at the bromophenyl ring can significantly alter the compound's interaction with biological targets, leading to improved therapeutic outcomes.

The trienone moiety is another key feature that contributes to the compound's biological activity. This functional group is known for its ability to engage in hydrogen bonding and hydrophobic interactions with proteins and nucleic acids. Such interactions are crucial for drug-receptor binding and can be fine-tuned through structural modifications. Recent computational studies have predicted that variations in the trienone system can lead to significant changes in binding affinity and selectivity.

Furthermore, the oxa atom within the tricyclic core plays a critical role in determining the compound's reactivity and solubility profile. This oxygen atom can participate in hydrogen bonding both within the molecule and with surrounding biomolecules, thereby influencing its pharmacological properties. The incorporation of an oxygen atom into such a complex framework is not trivial and requires careful consideration during synthetic design.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex tricyclic compounds like this one. Techniques such as transition-metal-catalyzed reactions and enzymatic transformations have been employed to construct the desired heterocyclic framework with high precision. These methods not only improve yield but also allow for greater control over stereochemistry, which is essential for achieving optimal biological activity.

The potential applications of 10-(4-bromophenyl)-9-methyl-8-oxa-10,12-diazatricyclo7.3.1.0^2,7trideca-2,4,6-trien-11-one are vast and span multiple therapeutic areas. Preliminary studies have suggested that this compound may exhibit inhibitory activity against enzymes involved in inflammation and cancer progression. The bromophenyl ring is particularly interesting as it can serve as a handle for further derivatization using palladium-catalyzed cross-coupling reactions.

In conclusion, 10-(4-bromophenyl)-9-methyl-8-oxa-10,12-diazatricyclo7.3.1.0^2,7trideca-2,4,6-trien-11-one (CAS No., 687580-12-7) is a structurally intricate molecule with significant potential in medicinal chemistry research . Its unique combination of functional groups makes it a versatile scaffold for designing novel bioactive compounds . Further exploration into its biological activities , synthetic pathways , and therapeutic applications will undoubtedly contribute valuable insights into drug discovery efforts .